Cas no 1396847-90-7 (2-(4-ethoxyphenyl)-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]acetamide)

• Product Name: 2-(4-ethoxyphenyl)-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]acetamide
• CAS No: 1396847-90-7
• MF: C₂₁H₂₇NO₄
• MW: 357.443386316299
• CID: 5889879
• PubChem ID: 71782036
• Update Time: 2025-05-20

2-(4-ethoxyphenyl)-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]acetamide
• F5857-3868
• VU0525281-1
• AKOS024524161
• 2-(4-ethoxyphenyl)-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)acetamide
• 1396847-90-7

• Inchi： 1S/C21H27NO4/c1-4-26-19-11-5-16(6-12-19)13-20(23)22-15-21(2,24)14-17-7-9-18(25-3)10-8-17/h5-12,24H,4,13-15H2,1-3H3,(H,22,23)
• InChI Key： PDCSCRMZRQRJFU-UHFFFAOYSA-N
• SMILES： C(NCC(O)(C)CC1=CC=C(OC)C=C1)(=O)CC1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 357.19400834g/mol
• Monoisotopic Mass: 357.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.8Ų

Additional information on 2-(4-ethoxyphenyl)-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]acetamide

Introduction to 2-(4-ethoxyphenyl)-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]acetamide (CAS No. 1396847-90-7)

2-(4-ethoxyphenyl)-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]acetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With a CAS number of 1396847-90-7, this compound represents a synthetic molecule that combines aromatic rings with functional groups, making it a candidate for further exploration in drug discovery and development. The presence of both ethoxy and methoxy substituents on the aromatic rings, along with a hydroxyl group and a methylpropyl side chain, contributes to its intricate chemical profile, which may influence its interactions with biological targets.

The compound's structure is characterized by a phenyl ring at the 4-position substituted with an ethoxy group, which is linked to an acetamide moiety. The acetamide is further connected to a branched alkyl chain that includes a hydroxyl group and a methylpropyl side arm, both of which are attached to the 3-position of another phenyl ring substituted with a methoxy group. This arrangement creates a molecule with multiple potential sites for interaction with biological systems, making it an interesting subject for medicinal chemistry investigations.

In recent years, the development of novel therapeutic agents has been driven by the need for compounds that exhibit high specificity and low toxicity. The structural complexity of 2-(4-ethoxyphenyl)-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]acetamide suggests that it may possess properties suitable for targeting specific biological pathways. For instance, the combination of hydroxyl and methoxy groups can influence solubility and metabolic stability, while the aromatic rings may engage in π-stacking interactions or hydrogen bonding with protein targets.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are critical targets in drug design due to their involvement in numerous physiological processes. The unique structural motifs present in 2-(4-ethoxyphenyl)-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]acetamide could allow it to interact with active sites or allosteric sites of enzymes, thereby altering their function. This capability is particularly relevant in the context of diseases where enzyme dysregulation plays a central role, such as metabolic disorders or inflammatory conditions.

Furthermore, the compound's ability to cross cell membranes may be enhanced by its lipophilic nature, facilitated by the presence of aromatic rings and alkyl chains. This property is crucial for drugs that need to reach intracellular targets. However, it also necessitates careful consideration of potential side effects associated with lipophilicity, such as off-target interactions or toxicity. Computational modeling and molecular dynamics simulations can provide valuable insights into how this compound might behave within biological systems, helping researchers optimize its design for better efficacy and safety.

Recent advancements in drug discovery technologies have enabled more efficient screening of compounds like 2-(4-ethoxyphenyl)-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]acetamide. High-throughput screening (HTS) and virtual screening techniques allow researchers to assess the biological activity of large libraries of compounds rapidly. These methods have been instrumental in identifying lead candidates for further optimization. Additionally, structure-based drug design approaches leverage computational models of biological targets to design molecules that are more likely to bind effectively.

The synthesis of 2-(4-ethoxyphenyl)-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]acetamide presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning to ensure high yields and purity. Modern synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, can facilitate the construction of such intricate molecules efficiently. Moreover, green chemistry principles are increasingly being applied to minimize waste and improve sustainability in synthetic processes.

In conclusion, 2-(4-ethoxyphenyl)-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]acetamide (CAS No. 1396847-90-7) is a promising candidate for further investigation in pharmaceutical research. Its unique structural features offer potential advantages in terms of biological activity and pharmacokinetic properties. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the development of new therapeutic agents that address unmet medical needs.